Cas no 1804944-62-4 (4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804944-62-4
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4840827
• Update Time: 2025-07-18

4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6BrF6NO2/c1-18-6-4(3-10)2-5(19-9(14,15)16)17-7(6)8(11,12)13/h2H,3H2,1H3
• InChI Key： KOOIRLZFPIVIRR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)(F)F)C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.8
• Topological Polar Surface Area: 31.4

Additional information on 4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804944-62-4)

4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, with the CAS number 1804944-62-4, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a methoxy substituent, and multiple trifluoromethyl functionalities, which collectively contribute to its diverse chemical and biological properties.

The presence of the bromomethyl group in the molecule provides a versatile handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The methoxy substituent adds polarity and can influence the compound's solubility and reactivity. The trifluoromethoxy and trifluoromethyl groups are known for their strong electron-withdrawing effects, which can significantly impact the compound's electronic properties and biological activity.

In recent years, there has been a growing interest in the development of fluorinated compounds for various applications, particularly in drug discovery and development. The unique electronic and steric properties of fluorine atoms make them valuable for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. 4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is no exception, as it offers a promising scaffold for the design and synthesis of novel therapeutic agents.

CAS No. 1804944-62-4 has been studied in several contexts, including its potential as an intermediate in the synthesis of agrochemicals and pharmaceuticals. Its bromomethyl functionality allows for efficient coupling reactions with various nucleophiles, enabling the construction of complex molecular architectures. This versatility has led to its use in the development of new pesticides and herbicides, where its fluorinated moieties contribute to enhanced stability and efficacy.

In the pharmaceutical industry, 4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has shown promise as a lead compound for the discovery of new drugs targeting various diseases. For instance, recent studies have explored its potential as an inhibitor of specific enzymes involved in cancer pathways. The compound's ability to modulate enzyme activity through its unique structural features makes it a valuable tool for understanding biological processes at the molecular level.

The synthesis of CAS No. 1804944-62-4 typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. These methods have been optimized to produce high-quality material suitable for both research and industrial applications.

In addition to its synthetic utility, 4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been evaluated for its biological activity in various assays. Preclinical studies have demonstrated its potential as an antiviral agent, with activity against several viral strains. The compound's ability to interfere with viral replication mechanisms makes it a candidate for further investigation in antiviral drug development.

The safety profile of CAS No. 1804944-62-4 is also an important consideration in its application. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in both research and commercial settings.

In conclusion, 4-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804944-62-4) is a versatile compound with significant potential in multiple areas of research and development. Its unique structural features make it an attractive starting material for the synthesis of complex molecules with diverse applications in agrochemicals, pharmaceuticals, and other industries. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemical biology.